Cas no 104332-28-7 (3-Cyclobutene-1,2-dione,3,4-dihydroxy-, lithium salt (1:2))

• Product Name: 3-Cyclobutene-1,2-dione,3,4-dihydroxy-, lithium salt (1:2)
• CAS No: 104332-28-7
• MF: C₄Li₂O₄
• MW: 125.922401428223
• CID: 126162
• PubChem ID: 13848004
• Update Time: 2025-04-18

3-Cyclobutene-1,2-dione,3,4-dihydroxy-, lithium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione,3,4-dihydroxy-, lithium salt (1:2)
• Squaric acid dilithium salt
• 1,2-Di(lithiooxy)-1-cyclobutene-3,4-dione
• Dilithium 3,4-dioxo-1-cyclobutene-1,2-diolate
• 3,4-DIHYDROXY-3-CYCLOBUTENE-1,2-DIONE, DILITHIUM SALT, 98
• 3,4-DIHYDROXY-3-CYCLOBUTENE-1,2-DIONE, D ILITHIUM SALT, 98%
• lithium squarate
• Q27126869
• dilithium 3,4-dioxocyclobut-1-ene-1,2-diolate
• 104332-28-7
• dilithium squarate
• dilithium;3,4-dioxocyclobutene-1,2-diolate
• SCHEMBL864597
• CHEBI:59716
• 3,4-DIHYDROXY-3-CYCLOBUTENE-1,2-DIONE DILITHIUM SALT
• E79900
• 3,4-Dihydroxy-3-cyclobutene-1,2-dione,dilithium salt,98

• Inchi： 1S/C4H2O4.2Li/c5-1-2(6)4(8)3(1)7;;/h5-6H;;/q;2*+1/p-2
• InChI Key： SOCJEFTZDJUXNO-UHFFFAOYSA-L
• SMILES： [O-]C1C(C(C=1[O-])=O)=O.[Li+].[Li+]

Computed Properties

• Exact Mass: 124.00984
• Monoisotopic Mass: 126.01166535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: g/cm3
• Melting Point: >300 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 80.26

3-Cyclobutene-1,2-dione,3,4-dihydroxy-, lithium salt (1:2) Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42/43
• Safety Instruction： 26-27-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22-36/37/38-42/43
• Safety Term：S26-27-36/37/39